Cas no 644970-78-5 (Methyl 2-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]benzoate)

• Product Name: Methyl 2-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]benzoate
• CAS No: 644970-78-5
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5018745
• PubChem ID: 68958503
• Update Time: 2025-11-05

Methyl 2-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]benzoate
• (S)-Methyl 2-(4-hydroxy-4-methylisoxazolidine-2-carbonyl)benzoate
• Methyl (S)-2-(4-hydroxy-4-methylisoxazolidine-2-carbonyl)benzoate
• 2-[[(4S)-4-Hydroxy-4-methyl-2-isoxazolidinyl]carbonyl]-benzoic acid methyl ester
• 2-[[(4S)-4alpha-Hydroxy-4-methylisoxazolidine-2-yl]carbonyl]benzoic acid methyl ester
• (S)-Methyl2-(4-hydroxy-4-methylisoxazolidine-2-carbonyl)benzoate
• SCHEMBL4213849
• A50961
• 644970-78-5
• YNLMJEPXHLXGRQ-ZDUSSCGKSA-N
• Methyl 2-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]benzoate

• Inchi： 1S/C13H15NO5/c1-13(17)7-14(19-8-13)11(15)9-5-3-4-6-10(9)12(16)18-2/h3-6,17H,7-8H2,1-2H3/t13-/m0/s1
• InChI Key： YNLMJEPXHLXGRQ-ZDUSSCGKSA-N
• SMILES： O1C[C@](C)(CN1C(C1C=CC=CC=1C(=O)OC)=O)O

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.1

Additional information on Methyl 2-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]benzoate

Comprehensive Overview of Methyl 2-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]benzoate (CAS No. 644970-78-5)

Methyl 2-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]benzoate (CAS No. 644970-78-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This ester derivative, featuring a unique oxazolidine ring structure, has garnered attention for its potential as a chiral building block in asymmetric synthesis. The compound's stereospecific configuration at the 4-position (4S) makes it particularly valuable for designing bioactive molecules with enhanced selectivity.

In recent years, the demand for chiral auxiliaries and heterocyclic scaffolds like oxazolidines has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "oxazolidine derivatives in drug design" or "CAS 644970-78-5 synthesis methods," reflecting the compound's relevance in modern organic chemistry. Its benzoate ester moiety further expands utility, enabling facile modifications for tailored applications.

The compound's hydroxy-methyl substitution on the oxazolidine ring contributes to its stability and solubility profile, addressing common challenges in API intermediates development. Discussions on platforms like ResearchGate often highlight "steric effects of 4-substituted oxazolidines"—a topic where this compound serves as a model. Additionally, its carbonyl linkage to the aromatic ring offers opportunities for further functionalization, aligning with trends in "fragment-based drug discovery."

From a synthetic perspective, Methyl 2-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]benzoate exemplifies the growing importance of stereocontrolled reactions. Patent databases reveal increasing references to similar structures in "catalyzed asymmetric cyclizations," underscoring its role in efficient route design. Environmental considerations also emerge in searches for "biodegradable chiral templates," where this compound's potential merits exploration.

Analytical characterization of CAS No. 644970-78-5 typically involves advanced techniques like HPLC chiral separation and X-ray crystallography—topics frequently queried alongside this compound. The methyl ester group provides distinct spectroscopic signatures (e.g., in 13C NMR), facilitating purity verification—a critical aspect for researchers investigating "high-precision synthetic standards."

In material science applications, the compound's rigid bicyclic structure attracts interest for "molecular imprinting polymers" development. Its balanced lipophilicity (logP ~1.8 predicted) makes it a candidate for studies on "membrane permeability enhancers," a trending subject in drug delivery optimization. These multifaceted applications position it as a versatile tool across disciplines.

Ongoing research explores derivatives of 644970-78-5 for enzyme inhibition properties, particularly in "targeted protein degradation" strategies. The compound's hydrogen-bonding capacity via its hydroxyl group enables specific molecular interactions—a feature emphasized in recent publications on "small molecule probes." Such investigations align with industry demands for highly specific biochemical tools.

Regulatory databases confirm that Methyl 2-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]benzoate complies with major REACH and FDA guidelines for research chemicals, addressing common queries about "compliant chiral synthons." Proper storage recommendations (e.g., 2-8°C under inert atmosphere) frequently appear in technical documents, ensuring researchers maintain compound integrity during storage.

Future directions may involve exploiting its chemo-selectivity in multicomponent reactions—a hot topic in "click chemistry expansions." The compound's dual functional groups (ester and hydroxyl) offer orthogonal reactivity, a property increasingly sought for "modular synthesis platforms." These attributes ensure its continued relevance in evolving synthetic methodologies.